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Compound of Interest

Compound Name: (-)-BO 2367

Cat. No.: B15581680 Get Quote

Important Disclaimer: The chemical identifier "(-)-BO 2367" is not standard. The following

safety and disposal information is based on the chemical Butylated Hydroxytoluene (BHT),

which is the most plausible substance associated with commercially available products linked

to similar identifiers. Researchers, scientists, and drug development professionals must confirm

the exact identity of their substance with the supplier before proceeding with any handling or

disposal protocols.

Butylated Hydroxytoluene (BHT) is a combustible solid that is very toxic to aquatic life with

long-lasting effects.[1][2] Proper disposal is crucial to prevent environmental contamination and

ensure laboratory safety. The primary disposal recommendation is to send the substance to an

approved waste disposal plant.[1]

Immediate Safety and Handling Precautions
Before disposal, it is essential to adhere to proper handling and storage guidelines to minimize

risks.

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including safety glasses, a lab coat, a dust respirator, and gloves.[3] In case of a

large spill, splash goggles and a full suit are recommended.[3]

Ventilation: Use in a well-ventilated area.[4] If user operations generate dust, fume, or mist,

use process enclosures or local exhaust ventilation to keep airborne levels below

recommended exposure limits.[3]
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Storage: Keep the container tightly closed in a dry and well-ventilated place.[4] Store away

from heat and incompatible materials such as oxidizing agents, acid anhydrides, and acid

chlorides.[5][6]

Handling: Avoid the formation of dust and aerosols.[4] Take precautionary measures against

static discharges, as BHT dust may form an explosive mixture in air.[7] Provide adequate

precautions, such as electrical grounding and bonding.[1]

Step-by-Step Disposal and Spill Management
Uncontaminated BHT is generally considered a non-hazardous waste and can typically be

landfilled for disposal, provided it complies with federal, state, and local regulations.[7]

However, due to its ecotoxicity, it should not be released into the environment.

For Unused or Waste Product:

Segregation: Keep BHT waste separate from other chemical waste streams to avoid

reactions.

Labeling: Clearly label the waste container with "Hazardous Waste," an indication of the

hazards, and the date accumulation began.

Containment: Store in a suitable, closed container.[4]

Disposal: Dispose of the contents and container to a licensed hazardous or special waste

collection point, in accordance with local, regional, national, and/or international regulations.

[8]

In Case of a Spill:

Small Spills: Use appropriate tools to put the spilled solid into a convenient waste disposal

container.[3]

Large Spills: Use a shovel to put the material into a convenient waste disposal container.[3]

Cleaning: Finish cleaning by spreading water on the contaminated surface and dispose of

the cleaning materials according to local and regional authority requirements.[3] Do not let

the product enter drains.[4]
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Ventilation: Ensure the spillage area is well-ventilated.[8]

Quantitative Data for Butylated Hydroxytoluene (BHT)
The following table summarizes key quantitative data for BHT, which is essential for safe

handling and storage.

Property Value Source

Molecular Weight 220.36 g/mole [5]

Melting Point 69 - 73 °C (156 - 163 °F) [6]

Boiling Point 265 °C (509 °F) [5]

Flash Point
118.3 °C (244.9 °F) - Closed

Cup
[5]

Auto-Ignition Temp. 470 °C (878 °F) [5]

Specific Gravity 1.048 (Water = 1) [5]

Experimental Protocols & Workflows
While no specific experimental protocols for the disposal of "(-)-BO 2367" were found, the

following represents a general workflow for the safe disposal of laboratory chemical waste,

which is applicable to BHT.

General Laboratory Chemical Waste Disposal Workflow
This diagram illustrates the decision-making process for managing chemical waste in a

laboratory setting, from generation to disposal.
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Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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